Cas no 2107898-78-0 (2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-N-methylacetamide)

• Product Name: 2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-N-methylacetamide
• CAS No: 2107898-78-0
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6227338
• PubChem ID: 165470155
• Update Time: 2025-07-14

2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-N-methylacetamide
• EN300-1076835
• 2107898-78-0
• 2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-N-methylacetamide

• Inchi： 1S/C10H14N2O2/c1-11-9(13)6-8-10-7(2-4-12-8)3-5-14-10/h3,5,8,12H,2,4,6H2,1H3,(H,11,13)
• InChI Key： RVDGVYXRIVZDSX-UHFFFAOYSA-N
• SMILES： O1C=CC2CCNC(CC(NC)=O)C1=2

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-N-methylacetamide

Introduction to 2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-N-methylacetamide (CAS No. 2107898-78-0)

The compound 2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-N-methylacetamide, with the CAS number 2107898-78-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of furo[2,3-c]pyridine derivatives, which are known for their unique electronic properties and potential applications in drug discovery and advanced materials.

The structure of this compound is characterized by a fused bicyclic system consisting of a furan ring and a pyridine ring. The substituents on the molecule include an acetamide group and a methyl group attached to the nitrogen atom. These functional groups contribute to the molecule's versatility and reactivity. Recent studies have highlighted the importance of such structures in modulating biological activities and enhancing material properties.

One of the most notable aspects of 2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-N-methylacetamide is its role in drug design. Researchers have explored its potential as a lead compound for developing new therapeutic agents targeting various diseases. For instance, its ability to interact with specific biological targets has been investigated in the context of cancer treatment and neurodegenerative disorders.

In addition to its medicinal applications, this compound has also been studied for its electronic properties. The fused ring system contributes to its aromaticity and stability, making it a promising candidate for use in organic electronics. Recent advancements in this area have demonstrated its potential as a component in light-emitting diodes (LEDs) and flexible electronics.

The synthesis of 2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-N-methylacetamide involves a series of intricate chemical reactions that require precise control over reaction conditions. These methods have been optimized in recent years to improve yield and purity. The development of efficient synthetic routes has been a key focus for researchers aiming to scale up production for commercial applications.

Furthermore, the environmental impact of this compound has been evaluated in light of growing concerns about sustainability in chemical manufacturing. Studies have shown that its production can be made more eco-friendly by adopting green chemistry principles such as solvent-free reactions and catalytic processes.

In conclusion, 2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-N-methylacetamide (CAS No. 2107898-78-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in both academia and industry. As advancements continue to be made in synthetic methods and application development